Cas no 851137-35-4 (Hexan-3-ylboronic acid)
Hexan-3-ylboronic acid structure
Product Name:Hexan-3-ylboronic acid
CAS No:851137-35-4
MF:C6H15BO2
MW:129.993102312088
CID:2851892
Update Time:2023-08-09
Hexan-3-ylboronic acid Chemical and Physical Properties
Names and Identifiers
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- hexan-3-ylboronic acid
- Hexan-3-ylboronic acid
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- Inchi： 1S/C6H15BO2/c1-3-5-6(4-2)7(8)9/h6,8-9H,3-5H2,1-2H3
- InChI Key： MADOAEPFTAYMEJ-UHFFFAOYSA-N
- SMILES： OB(C(CC)CCC)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 66.1
- Topological Polar Surface Area: 40.5
Hexan-3-ylboronic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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